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Compound of Interest

Compound Name: 1-Azaspiro[3.6]decane

Cat. No.: B15240871

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide addresses the chemical compound 1-Azaspiro[3.6]decane, focusing on
its Chemical Abstracts Service (CAS) number and molecular structure. Despite a
comprehensive search of chemical databases and scientific literature, a specific CAS number
and dedicated experimental data for 1-Azaspiro[3.6]decane remain elusive. This suggests
that this particular isomer may be a novel or less-studied compound.

This document serves to clarify the structural definition of 1-Azaspiro[3.6]decane, present
data on its closely related isomers, and provide a foundational understanding for researchers
interested in this class of spirocyclic amines.

Defining the Structure: 1-Azaspiro[3.6]decane

Spiro compounds are characterized by a single atom that is the corner of two rings. The
nomenclature "1-Azaspiro[3.6]decane"” specifies the following structural features:

o Decane: A ten-carbon aliphatic backbone.
» Spiro: Indicating the presence of a spirocyclic junction.

e [3.6]: This bracketed notation describes the number of carbon atoms in each ring connected
to the spiro atom, excluding the spiro atom itself. In this case, one ring has three carbon
atoms (a cyclobutane ring), and the other has six carbon atoms (a cycloheptane ring).
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e 1-Aza: The prefix "aza" denotes the replacement of a carbon atom with a nitrogen atom. The
"1-" indicates the position of the nitrogen atom within the spirocyclic system. According to
IUPAC nomenclature for spiro compounds, numbering starts in the smaller ring adjacent to
the spiro atom.

Based on these rules, the molecular structure of 1-Azaspiro[3.6]decane would feature a
nitrogen atom at the '1' position in the cyclobutane ring, adjacent to the spiro carbon.

Logical Representation of Spiro Nomenclature

The following diagram illustrates the naming convention for a generic azaspiroalkane, which is
applicable to 1-Azaspiro[3.6]decane.

Logical Diagram of Azaspiroalkane Nomenclature

Parent Alkane Spirocyclic Nature Ring Sizes Heteroatom Type & Position
(e.g., Decane) (Spiro) (e.g., [3.6]) (e.g., 1-Aza)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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